Cas no 5444-45-1 (6H-Pyrazolo[3,4-d]pyrimidin-6-one,1,4,5,7-tetrahydro-1-phenyl-4-thioxo-)

6H-Pyrazolo[3,4-d]pyrimidin-6-one,1,4,5,7-tetrahydro-1-phenyl-4-thioxo- structure
5444-45-1 structure
Product Name:6H-Pyrazolo[3,4-d]pyrimidin-6-one,1,4,5,7-tetrahydro-1-phenyl-4-thioxo-
CAS No:5444-45-1
MF:C11H8N4OS
MW:244.272419929504
CID:386310
PubChem ID:135431261
Update Time:2025-04-19

6H-Pyrazolo[3,4-d]pyrimidin-6-one,1,4,5,7-tetrahydro-1-phenyl-4-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 6H-Pyrazolo[3,4-d]pyrimidin-6-one,1,4,5,7-tetrahydro-1-phenyl-4-thioxo-
    • 1-phenyl-4-sulfanylidene-2H-pyrazolo[3,4-d]pyrimidin-6-one
    • 1-phenyl-4-thioxo-1,2,4,5-tetrahydro-6H-pyrazolo[3,4-d]pyrimidin-6-one
    • AC1MU2ZB
    • NSC19109
    • NSC-19109
    • 4-mercapto-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-ol
    • DTXSID20394514
    • AKOS015865879
    • 1-Phenyl-4-sulfanylidene-1,2,4,5-tetrahydro-6H-pyrazolo[3,4-d]pyrimidin-6-one
    • 5444-45-1
    • Inchi: 1S/C11H8N4OS/c16-11-13-9-8(10(17)14-11)6-12-15(9)7-4-2-1-3-5-7/h1-6H,(H2,13,14,16,17)
    • InChI Key: UOVJTKPKLLKRDE-UHFFFAOYSA-N
    • SMILES: S=C1C2C=NN(C3C=CC=CC=3)C=2NC(N1)=O

Computed Properties

  • Exact Mass: 244.04204
  • Monoisotopic Mass: 244.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 91Ų

Experimental Properties

  • Density: 1.57
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.809
  • PSA: 56.73
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